Cas no 7028-71-9 (Ethyl 4-4-(ethylthio)phenyl-4-oxobutanoate)

• Product Name: Ethyl 4-4-(ethylthio)phenyl-4-oxobutanoate
• CAS No: 7028-71-9
• MF: C₁₄H₁₈O₃S
• MW: 266.355923175812
• MDL: MFCD07782909
• CID: 869568
• PubChem ID: 24727712
• Update Time: 2025-04-23

Ethyl 4-4-(ethylthio)phenyl-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(4-ethylsulfanylphenyl)-4-oxobutanoate
• ETHYL 4-(4-ETHYLTHIOPHENYL)-4-OXOBUTYRATE
• Ethyl 4-[4-(ethylthio)phenyl]-4-oxobutanoate
• 3-(4-Ethylmercapto-benzoyl)-propionsaeure-ethylester
• 3-< 4-Aethylmercapto-benzoyl> -propionsaeure-aethylester
• AG-G-74439
• CTK5D2171
• KB-201789
• ETHYL4-[4-(ETHYLTHIO)PHENYL]-4-OXOBUTANOATE
• AKOS016023478
• 7028-71-9
• DTXSID80645852
• Ethyl 4-[4-(ethylsulfanyl)phenyl]-4-oxobutanoate
• MFCD07782909
• Ethyl 4-4-(ethylthio)phenyl-4-oxobutanoate

• MDL： MFCD07782909
• Inchi： 1S/C14H18O3S/c1-3-17-14(16)10-9-13(15)11-5-7-12(8-6-11)18-4-2/h5-8H,3-4,9-10H2,1-2H3
• InChI Key： PYYLBBLUGIWBDJ-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)C(CCC(=O)OCC)=O

Computed Properties

• Exact Mass: 266.09774
• Monoisotopic Mass: 266.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 406.9°C at 760 mmHg
• Flash Point: 196.4°C
• Refractive Index: 1.539
• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 4-4-(ethylthio)phenyl-4-oxobutanoate

Ethyl 4-(4-Ethylsulfanylphenyl)-4-Oxobutanoate: A Comprehensive Overview

Ethyl 4-(4-Ethylsulfanylphenyl)-4-Oxobutanoate, identified by the CAS number 7028-71-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The molecule consists of a butanoate ester group attached to a phenyl ring substituted with an ethylsulfanyl group, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of Ethyl 4-(4-Ethylsulfanylphenyl)-4-Oxobutanoate in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the preparation of sulfonamide derivatives, which are widely used in pharmaceuticals. The compound's ability to undergo nucleophilic substitution reactions has made it a valuable precursor in the development of new drug candidates targeting various therapeutic areas, including anti-inflammatory and anti-cancer agents.

The structural integrity of Ethyl 4-(4-Ethylsulfanylphenyl)-4-Oxobutanoate is further enhanced by its stability under mild reaction conditions. This characteristic has been leveraged in green chemistry initiatives, where the compound serves as an eco-friendly alternative to traditional reagents. Its application in sustainable chemical processes aligns with current global efforts to reduce environmental impact while maintaining high standards of chemical innovation.

Moreover, advancements in analytical techniques have enabled a deeper understanding of the compound's physicochemical properties. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided insights into its molecular interactions and reactivity patterns. These findings have been instrumental in optimizing synthesis protocols and improving the yield of related compounds.

In conclusion, Ethyl 4-(4-Ethylsulfanylphenyl)-4-Oxobutanoate (CAS No. 7028-71-9) stands as a testament to the ongoing progress in organic chemistry. Its versatility, stability, and bioactivity make it a pivotal compound in both academic research and industrial applications. As scientific exploration continues, this compound is expected to unlock new possibilities in drug discovery and sustainable chemical manufacturing.